Cas no 1363593-70-7 (8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione)

• Product Name: 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione
• CAS No: 1363593-70-7
• MF: C₈H₈BrNO₃S
• MW: 278.123020172119
• CID: 5099931
• PubChem ID: 66790134
• Update Time: 2026-03-03

8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2H-5,1,2-Benzoxathiazepine, 8-bromo-3,4-dihydro-, 1,1-dioxide
• 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione
• SCHEMBL755596
• 1363593-70-7
• 8-bromo-3,4-dihydro-2H-5,1lambda6,2-benzoxathiazepine 1,1-dioxide
• 8-bromo-3,4-dihydro-2H-5,1,2-benzoxathiazepine 1,1-dioxide
• 8-bromo-3,4-dihydro-2H-5,1lambda6,2-benzoxathiazepine-1,1-dione
• G15518
• EN300-6479366
• 8-Bromo-3,4-dihydro-2H-benzo[b][1,4,5]oxathiazepine 1,1-dioxide
• 8-bromo-3,4-dihydro-2H-5,1lambda,2-benzoxathiazepine-1,1-dione
• LASIMURTOVOHMC-UHFFFAOYSA-N

• Inchi： 1S/C8H8BrNO3S/c9-6-1-2-7-8(5-6)14(11,12)10-3-4-13-7/h1-2,5,10H,3-4H2
• InChI Key： LASIMURTOVOHMC-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Br)=CC=C2OCCN1

Computed Properties

• Exact Mass: 276.94083g/mol
• Monoisotopic Mass: 276.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione

8-Bromo-3,4-Dihydro-2H-5,1λ?,2-Benzoxathiazepine-1,1-Dione: A Comprehensive Overview

8-Bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione (CAS No. 1363593-70-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxathiazepines, which are characterized by their unique structural features and potential biological activities. The presence of the bromine atom and the specific heterocyclic framework make this compound a valuable candidate for various applications, including drug discovery and development.

The chemical structure of 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione is particularly noteworthy due to its intricate arrangement of functional groups. The bromine substituent at the 8-position and the 1λ?,2-benzoxathiazepine core provide a unique combination of electronic and steric properties that can influence its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating the pharmacological properties of related compounds.

In terms of synthesis, 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate thioamide with a suitable aldehyde or ketone, followed by cyclization and bromination steps. This synthetic route has been optimized to yield high purity products with good yields, making it a practical method for large-scale production.

The biological activity of 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors, making it a promising lead for the development of novel therapeutic agents. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation and metastasis. Additionally, it has shown potential as an anti-inflammatory agent by modulating key signaling pathways associated with inflammation.

One of the key areas of interest in the study of 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione is its potential as an anticancer agent. Preclinical studies have shown that this compound can effectively induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and growth.

Beyond its anticancer properties, 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione has also been investigated for its potential in treating neurological disorders. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione have also been evaluated in several preclinical models. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In conclusion, 8-bromo-3,4-dihydro-2H-5,1λ?,2-benzoxathiazepine-1,1-dione (CAS No. 1363593-70-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.